Cas no 106864-00-0 (a-D-Glucopyranuronic acid, 1®5'-ester with uridine5'-(trihydrogen diphosphate), labeled with carbon-14 (9CI))

• Product Name: a-D-Glucopyranuronic acid, 1®5'-ester with uridine5'-(trihydrogen diphosphate), labeled with carbon-14 (9CI)
• CAS No: 106864-00-0
• MF: C₁₅H₂₂N₂O₁₈P₂
• MW: 580.285307407379
• CID: 217286
• PubChem ID: 184737
• Update Time: 2025-04-19

a-D-Glucopyranuronic acid, 1®5'-ester with uridine5'-(trihydrogen diphosphate), labeled with carbon-14 (9CI) Chemical and Physical Properties

Names and Identifiers

• 5'-ester with uridine5'-(trihydrogen diphosphate), labeled with carbon-14 (9CI)
• a-D-Glucopyranuronic acid, 1&reg
• 106864-00-0
• alpha-D-Glucopyranuronic acid, 1-5'-ester with uridine 5'-(trihydrogen diphosphate), labeled with carbon-14
• a-D-Glucopyranuronic acid, 1®5'-ester with uridine5'-(trihydrogen diphosphate), labeled with carbon-14 (9CI)

• Inchi： 1S/C15H22N2O18P2/c18-5-1-2-17(15(26)16-5)12-9(22)6(19)4(32-12)3-31-36(27,28)35-37(29,30)34-11-8(21)7(20)10(13(23)24)33-14(11)25/h1-2,4,6-12,14,19-22,25H,3H2,(H,23,24)(H,27,28)(H,29,30)(H,16,18,26)/t4-,6-,7+,8+,9-,10+,11-,12-,14+/m1/s1
• InChI Key： KDCAOIIFUVBSCS-NZJCGLQMSA-N
• SMILES： P(=O)(O)(OP(=O)(O)OC[C@@H]1[C@H]([C@H]([C@H](N2C=CC(NC2=O)=O)O1)O)O)O[C@H]1[C@@H](O)O[C@H](C(=O)O)[C@H]([C@@H]1O)O

Computed Properties

• Exact Mass: 580.03426
• Monoisotopic Mass: 580.034
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 9
• Hydrogen Bond Acceptor Count: 18
• Heavy Atom Count: 37
• Rotatable Bond Count: 9
• Complexity: 1040
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 9
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -6.4
• Topological Polar Surface Area: 309Ų

Experimental Properties

• Density: 2.05
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.684
• PSA: 308.61